ethyl 2-[3-((2E)but-2-enyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazo lino[1,2-h]purin-8-yl]acetate

• IUPAC Name: ethyl 2-[2-[(E)-but-2-enyl]-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetate
• InChI: InChI=1S/C18H23N5O4/c1-6-8-9-21-16(25)14-15(20(5)18(21)26)19-17-22(10-13(24)27-7-2)11(3)12(4)23(14)17/h6,8H,7,9-10H2,1-5H3/b8-6+
• InChI Key: VVAMPTGBGINNLC-SOFGYWHQSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC=CC)C)C
• Isomeric SMILES: CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)C/C=C/C)C)C
• Molecular Formula: C18H23N5O4
• Molecular Weight: 373.4 g/mol

Description

Ethyl 2-[3-((2E)but-2-enyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazo lino[1,2-h]purin-8-yl]acetate is a useful research compound. Its molecular formula is C18H23N5O4 and its molecular weight is 373.413. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-[3-((2E)but-2-enyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazo lino[1,2-h]purin-8-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-[3-((2E)but-2-enyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazo lino[1,2-h]purin-8-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has explored the synthesis of compounds structurally related to ethyl 2-[3-((2E)but-2-enyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-yl]acetate. For instance, a study by Sharma et al. (2004) synthesized 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, exhibiting antimicrobial activities against both Gram-positive and Gram-negative bacteria. These compounds, including the ethyl acetate derivative, were characterized using spectroscopic and elemental analysis data (Sharma, Sharma, & Rane, 2004).

Catalytic Applications

The compound's class has been studied for its catalytic applications. Grasa et al. (2003) investigated imidazol-2-ylidenes, a family of N-heterocyclic carbenes, as efficient catalysts in transesterification involving various esters and alcohols. These compounds showed potential in mediating acylation of alcohols with enol acetates at room temperature (Grasa, Gueveli, Singh, & Nolan, 2003).

Antioxidant Properties

The related ethyl acetate fractions from various sources have been identified for their antioxidant properties. Zhang et al. (2009) isolated phenolic compounds from walnut kernels showing significant antioxidant activities. Such studies highlight the potential of ethyl acetate derivatives in contributing to antioxidant research (Zhang, Liao, Moore, Wu, & Wang, 2009).

Pharmaceutical Potential

Chakraborty et al. (2016) explored the ethyl acetate fraction of red seaweed for substituted aryl meroterpenoids, demonstrating potential as antioxidative molecules for pharmaceutical and food industries. Such research underscores the relevance of ethyl acetate derivatives in developing new pharmaceutical agents (Chakraborty, Joseph, Joy, & Raola, 2016).

Heterocyclization Reactions

Ethyl 2-(1H-imidazol-1-yl)acetate, a related compound, has been employed in synthesizing novel heterocyclic compounds with potential antibacterial activity. This illustrates the compound's utility in creating new therapeutic agents (Al-badrany, Mohammed, & Alasadi, 2019).